Cas no 1105192-80-0 (1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethanamine)

• Product Name: 1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethanamine
• CAS No: 1105192-80-0
• MF: C₈H₈ClN₅
• MW: 209.635619163513
• MDL: MFCD11986780
• CID: 2624993
• PubChem ID: 42281794
• Update Time: 2025-04-21

1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-Chlorophenyl)-1H-tetrazol-5-yl]methanamine
• 1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethanamine
• [1-(4-chlorophenyl)tetrazol-5-yl]methanamine
• EN300-242033
• 1-[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine
• SCHEMBL25218290
• [1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine
• 1105192-80-0
• F86507
• DB-234410
• (1-(4-chlorophenyl)-1H-tetrazol-5-yl)methanamine
• AKOS005208146

• MDL： MFCD11986780
• Inchi： 1S/C8H8ClN5/c9-6-1-3-7(4-2-6)14-8(5-10)11-12-13-14/h1-4H,5,10H2
• InChI Key： UHHGKBCWUQUVBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CN)=NN=N1

Computed Properties

• Exact Mass: 209.0468230Da
• Monoisotopic Mass: 209.0468230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives